Cas no 68460-01-5 (Tetrabromo-2-sulfobenzoic acid cyclic anhydride)

Tetrabromo-2-sulfobenzoic acid cyclic anhydride is a brominated aromatic compound primarily used as a reactive flame retardant and intermediate in specialty chemical synthesis. Its cyclic anhydride structure enhances reactivity, facilitating incorporation into polymers and resins, while the tetrabromo substitution provides high thermal stability and effective flame-retardant properties. The sulfonic acid moiety further improves solubility and compatibility with polar matrices. This compound is particularly valued in applications requiring halogenated flame retardants with controlled reactivity, such as epoxy resins, polyesters, and high-performance coatings. Its well-defined structure ensures consistent performance in formulations targeting UL-94 and other flammability standards.
Tetrabromo-2-sulfobenzoic acid cyclic anhydride structure
68460-01-5 structure
Product Name:Tetrabromo-2-sulfobenzoic acid cyclic anhydride
CAS No:68460-01-5
MF:C7Br4O4S
MW:499.753498077393
MDL:MFCD00009745
CID:58790
PubChem ID:87576067
Update Time:2025-10-29

Tetrabromo-2-sulfobenzoic acid cyclic anhydride Chemical and Physical Properties

Names and Identifiers

    • Tetrabromo-2-sulfobenzoic acid cyclic anhydride
    • 4,5,6,7-Tetrabromo-3H-2,1-benzoxathiol-3-one 1,1-dioxide
    • Tetrabromo-o-sulfobenzoic Anhydride
    • 4,5,6,7-tetrabromo-1,1-dioxo-2,1λ<sup>6</sup>-benzoxathiol-3-one
    • TETRABROMO-2-SULFOBENZOIC ACID CYCLIC ANHYDRIDE TECH.
    • 3H-2,1-Benzoxathiol-3-one, 4,5,6,7-tetrabromo-, 1,1-dioxide
    • 4,5,6,7-Tetrabromo-3H-benzo[c][1,2]oxathiol-3-one 1,1-dioxide
    • QPGYGIVRJIICGZ-UHFFFAOYSA-N
    • 4,5,6,7-Tetrabromo-2,1-benzoxathiol-3-one 1,1-dioxide
    • C7Br4O4S
    • 4,5,6,7-Tetrabromo-o-sulfobenzoic anhydride
    • Tetrabromo-o-sulfobenzoicAnhydride
    • W-104671
    • Tetrabromo-o-sulphobenzoic anhydride
    • A867040
    • NS00036601
    • 4,5,6,7-Tetrabromo-3H-benzo[c][1,2]oxathiol-3-one1,1-dioxide
    • MFCD00009745
    • AKOS015964184
    • AC-18349
    • D92289
    • 4,5,6,7-tetrabromo-1,1-dioxo-2,1lambda6-benzoxathiol-3-one
    • T0048
    • NS6YPK3N9R
    • SCHEMBL6140712
    • 4,5,6,7-Tetrabromo-3H-2,1-benzoxathiol-3-one 1,1-dioxide #
    • DTXSID9071557
    • 3,4,5,6-Tetrabromo-2-sulfobenzoic acid cyclic anhydride
    • EINECS 270-624-8
    • 68460-01-5
    • BS-42316
    • CS-0010141
    • HY-D0230
    • TETRABROMO-2,1??-BENZOXATHIOLE-1,1,3-TRIONE
    • MDL： MFCD00009745
    • Inchi： 1S/C7Br4O4S/c8-2-1-6(5(11)4(10)3(2)9)16(13,14)15-7(1)12
    • InChI Key： QPGYGIVRJIICGZ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=C(C2C(=O)OS(C=21)(=O)=O)Br)Br)Br

Computed Properties

  • Exact Mass: 495.62500
  • Monoisotopic Mass: 495.62508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Beige or grayish brown crystalline powder
  • Melting Point: 216.0 to 224.0 deg-C
  • PSA: 68.82000
  • LogP: 4.67650
  • Solubility: Not determined

Tetrabromo-2-sulfobenzoic acid cyclic anhydride Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 3261
  • WGK Germany：3
  • Hazard Category Code： R34
  • Safety Instruction： 45-36/37/39-26-28-27
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III

Tetrabromo-2-sulfobenzoic acid cyclic anhydride Pricemore >>

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Tetrabromo-2-sulfobenzoic acid cyclic anhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:68460-01-5)四溴-2-磺基苯甲酸环酐
Order Number:LE1695812
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:68460-01-5)四溴-2-磺基苯甲酸环酐
LE1695812
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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